Cas no 1160245-81-7 (2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid)

• Product Name: 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid
• CAS No: 1160245-81-7
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD11215328
• CID: 4682091
• Update Time: 2025-10-24

2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid
• (7-cyclopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid
• SBB026706
• STK510130
• 2-(7-cyclopropyl-8-hydro-1,2,4-triazolo[1,5-a]pyrimidin-2-yl)acetic acid
• 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid

• MDL： MFCD11215328
• Inchi： 1S/C10H10N4O2/c15-9(16)5-8-12-10-11-4-3-7(6-1-2-6)14(10)13-8/h3-4,6H,1-2,5H2,(H,15,16)
• InChI Key： POLPIEBPIPSZSN-UHFFFAOYSA-N
• SMILES： OC(CC1N=C2N=CC=C(C3CC3)N2N=1)=O

Computed Properties

• Exact Mass: 218.08
• Monoisotopic Mass: 218.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4

Additional information on 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid

Introduction to 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid (CAS No. 1160245-81-7)

2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid, identified by the chemical compound code CAS No. 1160245-81-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a complex structural framework that includes a cyclopropyl group fused with a triazolo[1,5-a]pyrimidine core, further substituted with an acetic acid moiety. The intricate architecture of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various biological and therapeutic applications.

The structural components of 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid contribute to its unique chemical properties and reactivity. The cyclopropyl group introduces steric hindrance, which can influence the molecule's interactions with biological targets, while the triazolo[1,5-a]pyrimidine scaffold is known for its presence in several bioactive molecules, including antiviral and anticancer agents. The acetic acid side chain provides a polar functional group that can enhance solubility and binding affinity in biological systems. This combination of structural features makes the compound a promising scaffold for drug discovery efforts.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. The triazolo[1,5-a]pyrimidine core has been extensively studied due to its versatility in forming hydrogen bonds and its ability to interact with various biological receptors. Researchers have been exploring modifications to this core structure to optimize pharmacological properties such as potency, selectivity, and metabolic stability. The incorporation of a cyclopropyl group into the triazolo[1,5-a]pyrimidine framework has shown particularly interesting effects on the compound's behavior in biological assays.

One of the most compelling aspects of 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid is its potential application in the development of new therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. The acetic acid moiety further enhances its pharmacological profile by facilitating interactions with carboxylic acid-binding sites in biological targets. These findings have prompted further investigation into the compound's mechanisms of action and its potential as a lead molecule for drug development.

The synthesis of 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the triazolo[1,5-a]pyrimidine core, followed by functionalization with the cyclopropyl group and acetic acid side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve selective substitutions at specific positions on the heterocyclic ring.

The analytical characterization of CAS No. 1160245-81-7 has been conducted using state-of-the-art spectroscopic methods including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the compound's molecular structure and confirm its identity and purity. The high-resolution NMR spectra reveal the connectivity of atoms within the molecule, while MS analysis confirms the molecular weight and fragmentation patterns consistent with the proposed structure.

The pharmacological evaluation of 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid has been carried out using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors relevant to cancer and inflammation pathways. Initial results indicate that the compound exhibits significant inhibitory activity against several key targets, suggesting its potential as a lead molecule for further development.

In vivo studies have provided additional evidence supporting the therapeutic potential of this compound. Animal models have shown promising results in terms of efficacy and safety profiles when tested for anti-inflammatory and antitumor activities. These findings are particularly encouraging as they suggest that CAS No. 1160245-81-7 may translate well from preclinical studies to clinical applications.

The future direction of research on 2-(7-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)acetic acid includes optimizing its chemical structure for improved pharmacokinetic properties and exploring new therapeutic indications. Computational modeling techniques are being used to predict how structural modifications will affect biological activity and to guide the design of next-generation analogs.

Collaborative efforts between synthetic chemists and biologists are essential for advancing the development of this compound from a laboratory curiosity to a viable therapeutic agent. By combining expertise in organic synthesis with insights from biological assays， researchers can accelerate the discovery process and bring new treatments to patients who need them most.